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Cat. No.: B1676968 Get Quote

Proper disposal of laboratory chemicals is a critical aspect of ensuring safety and

environmental protection. As "Z-360" does not correspond to a specific chemical entity, this

guide provides a universal framework for the proper disposal of any laboratory chemical,

referencing examples of products with "360" in their names to illustrate the product-specific

nature of disposal procedures.

Researchers, scientists, and drug development professionals must adhere to strict protocols to

mitigate risks. The cornerstone of safe chemical handling and disposal is the Safety Data Sheet

(SDS), which provides substance-specific information.

General Principles of Chemical Waste Disposal
Before proceeding with the disposal of any chemical, it is imperative to consult its SDS. The

following are fundamental principles for laboratory chemical waste management:

Identification and Segregation: Never mix different types of chemical waste. Incompatible

substances can react violently or produce flammable or toxic gases. Always store acids and

bases separately, and keep oxidizing agents away from reducing agents and organic

compounds.[1]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

complete chemical name(s) in English. Chemical abbreviations or general terms are not

acceptable.[2]
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Container Integrity: Use containers that are compatible with the chemical waste they hold.

Ensure containers are in good condition, without leaks or cracks, and are kept closed except

when adding waste.[2][3]

Regulatory Compliance: All hazardous waste must be managed in accordance with federal,

state, and local regulations.[4] Intentional dilution or evaporation of hazardous waste to avoid

proper disposal is illegal.[1]

Empty Containers: Even empty chemical containers require proper handling. Many must be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[2][3][4]

After proper cleaning and removal of labels, some containers may be disposed of as regular

trash or recycling.[4]

Product-Specific Disposal Guidance
The disposal method for any substance is dictated by its physical and chemical properties, as

detailed in its SDS. The following table summarizes the disposal recommendations and

hazards for various products with "360" in their names, highlighting the diversity of these

instructions.
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Product Name
Disposal
Recommendations

Key Hazards
Personal Protective
Equipment (PPE)

scat® 360 sl

Dispose of

content/container to a

suitable landfill in

accordance with local

regulations. Open

burning or dumping is

prohibited.[5]

Harmful if swallowed,

causes serious eye

damage, may be

harmful if inhaled, and

is toxic to aquatic life

with long-lasting

effects.[5]

Impervious rubber

gloves and boots,

protective clothing,

and chemical safety

goggles.[5]

PVP360

(Polyvinylpyrrolidone)

Waste material must

be disposed of in

accordance with

national and local

regulations. Leave

chemicals in original

containers and do not

mix with other waste.

Not a hazardous

substance or mixture.

Change contaminated

clothing and wash

hands after working

with the substance.

360 Compound

Small quantities can

be disposed of with

household waste.

Uncleaned packaging

must be disposed of

according to official

regulations.[6]

Not subject to

classification and

does not have any

harmful effects when

used and handled

according to

specifications.[6]

As in any fire, wear

self-contained

breathing apparatus

and full protective

gear.[6]

DUST OFF 360

This material and its

container must be

disposed of in a safe

way. Do not discharge

into drains or the

environment; dispose

of at an authorized

waste collection point.

[7]

Pressurized container.

Inhalation of gas may

cause nausea,

headaches, and

dizziness.[7]

In case of insufficient

ventilation, wear

suitable respiratory

equipment. Wear

safety eyewear.[7]
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SICO 360 SATIN

INTERIOR LATEX

The generation of

waste should be

avoided or minimized.

Dispose of surplus

and non-recyclable

products via a

licensed waste

disposal contractor.[8]

No known significant

effects or critical

hazards.

Use a properly fitted,

air-purifying or

supplied-air respirator.

Chemical-resistant,

impervious gloves.

Safety eyewear.[8]

Standard Operating Procedure for Chemical
Disposal
The following workflow provides a systematic approach to determining the correct disposal

procedure for any chemical in the laboratory.
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Preparation Phase

Disposal Phase

Finalization Phase

Identify Chemical for Disposal

Locate and Review Safety Data Sheet (SDS)

Step 1

Identify Hazards (Toxicity, Reactivity, Flammability, Corrosivity)

Step 2

Determine Required Personal Protective Equipment (PPE)

Step 3

Determine Correct Waste Stream (e.g., Halogenated Solvents, Aqueous Waste, Solid Waste)

Step 4

Select Compatible and Labeled Waste Container

Step 5

Safely Transfer Waste to Container

Step 6

Store Waste Container in Designated Satellite Accumulation Area

Step 7

Arrange for Hazardous Waste Pickup with Environmental Health & Safety (EH&S)

Step 8

Complete all Necessary Documentation

Step 9

Disposal Complete

Step 10

Click to download full resolution via product page

A generalized workflow for the proper disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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